Cas no 480-81-9 (Seneciphylline)

Seneciphylline It is a kind of chrysanthemum notoginsengToxicPyrrolidine nuclear alkaloid.Seneciphylline Significantly increased cyclooxygenase (epoxide hydrase) And glutathione-S-Transferase (glutathione-S-transferase) Activity of,But lead to cytochrome P-450 (cytochrome P-450) And a decrease in related monooxygenase activity.

Seneciphylline structure

Product Name:Seneciphylline

CAS No:480-81-9

Molecular Formula:C₁₈H₂₃NO₅

Molecular Weight:333.3789

MDL:MFCD00221722

CID:329696

PubChem ID:5281750

Seneciphylline Properties

Names and Identifiers

- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-methyl-5-methylene-,(3Z,6R,14aR,14bR)-
- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b...
- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-methyl-5
- Seneciophylline
- SENECIPHYLLIN
- SENECIPHYLLIN(AS) PrintBack
- Seneciphylline
- α-Longilobin
- [ "" ]
- Jacodine
- NSC30622
- Seniciphylline
- MLS000737616
- 0ZYZ9L5454
- Seneciphylline, analytical standard
- SMR000393787
- Prestwick_446
- UNII-0ZYZ9L5454
- Prestwick2_000599
- CCRIS 4336
- trans-15-Ethylidene-12beta-hydroxy-12alpha-methyl-13-methylenesenec-1-enine
- NCGC00017384-04
- MS-25026
- CHEBI:92677
- Senecionan-11, 13,19-didehydro-12-hydroxy-
- [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-methyl-5-methylene-, (3Z,6R,14aR,14bR)-
- DTXSID8026016
- Seneciphynine
- CHEMBL523911
- BSPBio_000478
- AC-34599
- (6R,9a1R,14aR,Z)-3-ethylidene-6-hydroxy-6-methyl-5-methylene-3,4,5,6,9,9a1,11,13,14,14a-decahydro-[1,6]dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione
- Prestwick3_000599
- HMS1569H20
- SENECIPHYLLINE [MI]
- MFCD00221722
- 1ST14177
- (3Z,6R,14AR,14BR)-3-ETHYLIDENE-3,4,5,6,9,11,13,14,14A,14B-DECAHYDRO-6-HYDROXY-6-METHYL-5-METHYLENE(1,6)DIOXACYCLODODECINO(2,3,4-GH)PYRROLIZINE-2,7-DIONE
- (Z)-ethylidene-hydroxy-methyl-methylene-[?]dione
- CHEBI:9108
- BPBio1_000526
- SENECIPHYLLINE [IARC]
- HMS2763J21
- AKOS024282719
- NSC 30622
- Senecionan-11,16-dione, 13,19-didehydro-12-hydroxy-
- HY-N1282
- BDBM50480273
- NCGC00142562-03
- CS-0016686
- .ALPHA.-LONGILOBINE
- (1R,4Z,7R,17R)-4-ethylidene-7-hydroxy-7-methyl-6-methylidene-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
- ALPHA-LONGILOBINE
- SENECIPHYLLINE [HSDB]
- MLS002222214
- 13,19-Didehydro-12-hydroxysenecionan-11,16-dione
- 480-81-9
- SCHEMBL177867
- HMS2096H20
- Seneciphylline 100 microg/mL in Water
- (1R,7R,17R)-4-ethylidene-7-hydroxy-7-methyl-6-methylene-2,9-dioxa-14-azatricyc lo[9.5.1.0<14,17>]heptadec-11-ene-3,8-dione
- NSC-30622
- 2H-Pyran-2-carboxylicacid,5-ethyltetrahydro-2,3-dimethyl-6-oxo-(9ci)
- Pyrrolizine-2, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-methyl-5-methylene(1,6)dioxacyclododecino[2,3,4-gh]-
- NCI-C61165
- (1,6)Dioxacyclododecino(2,3,4-gh)pyrrolizine-2,7-dione, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-methyl-5-methylene-, (3Z,6R,14aR,14bR)-
- Q27108272
- (3Z,6R,14aR,14bR)-3-ethylidene-6-hydroxy-6-methyl-5-methylene-3,4,5,6,9,11,13,14,14a,14b-decahydro[1,6]dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione
- BRD-K38449220-001-03-8
- HSDB 5188
- FCEVNJIUIMLVML-QPSVUOIXSA-N
- DTXCID306016
- 13,19-DIDEHYDRO-12-HYDROXYSENECIONIN-11,16-DIONE
- (1,6)DIOXACYCLODODECINO(2,3,4-GH)PYRROLIZINE-2,7-DIONE, 3-ETHYLIDENE-3,4,5,6,9,11,13,14,14A,14B-DECAHYDRO-6-HYDROXY-6-METHYL-5-METHYLENE-, (6R-(3Z,6R*,14AR*,14BR*))-
- (1R,4Z,7R,17R)-4-ethylidene-7-hydroxy-7-methyl-6-methylidene-2,9-dioxa-14-azatricyclo(9.5.1.014,17)heptadec-11-ene-3,8-dione
- [(5S,7R)-5-acetoxy-7-[(E)-2-methylbut-2-enoyl]oxy-6,7-dihydro-5H-pyrrolizin-1-yl]methyl (E)-2-(3-methylbut-2-enoyloxymethyl)but-2-enoate
- Pyrrolizine-2,7-dione, 3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-methyl-5-methylene(1,6)dioxacyclododecino(2,3,4-gh)-
- [1,6]DIOXACYCLODODECINO[2,3,4-GH]PYRROLIZINE-2,7-DIONE, 3-ETHYLIDENE-3,4,5,6,9,11,13,14,14A,14B-DECAHYDRO-6-HYDROXY-6-METHYL-5-METHYLENE-, [6R-(3Z,6R*,14AR*,14BR*)]-
- PYRROLIZINE-2,7-DIONE, 3-ETHYLIDENE-3,4,5,6,9,11,13,14,14A,14B-DECAHYDRO-6-HYDROXY-6-METHYL-5-METHYLENE(1,6)DIOXACYCLODODE///
- C18H23NO5
- Senecionan-11,16-dione, 13,19-didehydro-12-hydroxy-(9CI)
- ((5S,7R)-5-acetoxy-7-((E)-2-methylbut-2-enoyl)oxy-6,7-dihydro-5H-pyrrolizin-1-yl)methyl (E)-2-(3-methylbut-2-enoyloxymethyl)but-2-enoate
- DA-57794
- TRANS-15-ETHYLIDINE-12 BETA-HYDROXY-12 ALPHA-METHYL-13-METHYLENESENEC-1-ENINE
- SENECIONIN-11,16-DIONE, 13,19-DIDEHYDRO-12-HYDROXY-
- SENECIPHYLLINE (IARC)
- +Expand
- MDL： MFCD00221722
- InChIKey： FCEVNJIUIMLVML-QPSVUOIXSA-N
- Inchi： 1S/C18H23NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-14(15(13)19)24-16(12)20/h4-5,14-15,22H,2,6-10H2,1,3H3/b12-4-/t14-,15-,18-/m1/s1
- SMILES： O1C(/C(=C(/[H])\C([H])([H])[H])/C([H])([H])C(=C([H])[H])[C@](C([H])([H])[H])(C(=O)OC([H])([H])C2=C([H])C([H])([H])N3C([H])([H])C([H])([H])[C@]1([H])[C@]32[H])O[H])=O

Computed Properties

Exact Mass: 333.157623g/mol
Surface Charge: 0
XLogP3: 0.7
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 333.157623g/mol
Monoisotopic Mass: 333.157623g/mol
Topological Polar Surface Area: 76.1Å²
Heavy Atom Count: 24
Complexity: 650
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 333.4

Experimental Properties

Stability Shelf Life: Volatility Low
Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
Dissociation Constants: pKa = 6.28 /Estimated/
LogP: 1.05080
PSA: 76.07000
Refractive Index: 1.5740 (estimate)
Boiling Point: 577.7°C at 760 mmHg
Melting Point: 217°C
Vapor Pressure: 1.2X10-12 mm Hg @ 25 °C /Estimated/
Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992)
Color/Form: Powder
Stability/Shelf Life: Stable, but reacts with oxygen in the air. Incompatible with alkali, oxidizing agents. Store under inert gas.
Specific Rotation: D -128° (chloroform)
Density: 1.2467 (rough estimate)

Seneciphylline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I97M-1mg	[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-methyl-5-methylene-, (3Z,6R,14aR,14bR)-	480-81-9	≥98%	1mg	$78.00	2024-05-01
A2B Chem LLC	AI50946-1mg	[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-methyl-5-methylene-, (3Z,6R,14aR,14bR)-	480-81-9	≥98%	1mg	$34.00	2024-04-19
abcr	AB167974-10 mg	Seneciphyllin, 90%; .	480-81-9	90%	10 mg	€298.00	2023-07-20
ChemFaces	CFN98747-5mg	Seneciphylline	480-81-9	>=98%	5mg	$238
ChemScence	CS-0016686-5mg	Seneciphylline	480-81-9	99.88%	5mg	$336.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP2025-10mg	Seneciphylline	480-81-9	95%	10mg	$140	2023-09-20
ChromaDex Standards	ASB-00019140-005-5mg	SENECIPHYLLIN	480-81-9	99.3%	5mg	$386.00
eNovation Chemicals LLC	Y1315392-5mg	[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-methyl-5-methylene-, (3Z,6R,14aR,14bR)-	480-81-9	99%	5mg	$495	2024-06-06
MedChemExpress	HY-N1282-5mg	Seneciphylline	480-81-9	99.88%	5mg	￥3360	2024-04-18
PhytoLab	89275-50mg	Seneciphylline	480-81-9	≥ 98.0 %	50mg	€1129.5

Seneciphylline Suppliers

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:480-81-9)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:480-81-9)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:480-81-9)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

Chengdu Biopurify Phytochemicals Ltd.

Audited Supplier

(CAS:480-81-9)

MR./MRS.:HE DAN DAN

Phone:15928576055

Email:sales@biopurify.com

BioBioPha

Audited Supplier

(CAS:480-81-9)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:sales@mail.biobiopha.com

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:480-81-9)

MR./MRS.:WANG HONG XIA

Phone:18981717076

Email:2355253619@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:480-81-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Seneciphylline Related Literature

1. Pyrrolizidine alkaloids: occurrence, biology, and chemical synthesis

Jeremy Robertson,Kiri Stevens Nat. Prod. Rep. 2017 34 62
2. Contact chemosensation of phytochemicals by insect herbivores

Stefan Pentzold,Antje Burse,Wilhelm Boland Nat. Prod. Rep. 2017 34 478
3. Pyrrolizidine alkaloids

D. J. Robins Nat. Prod. Rep. 1992 9 313
4. Egg toxic compounds in the animal kingdom. A comprehensive review

Matías L. Giglio,Wilhelm Boland,Horacio Heras Nat. Prod. Rep. 2022 39 1938
5. Pyrrolizidine alkaloids quantified in soil and water using UPLC-MS/MS

Jawameer R. Hama,Bjarne W. Strobel RSC Adv. 2019 9 30350
6. Pyrrolizidine alkaloid profile in a traditional Chinese herbal medicine Chuan Zi Wan (Ligulariae Radix et Rhizoma) by liquid chromatography/electrospray ionization ion trap mass spectrometry

Jun Tang,Min Cheng,Masao Hattori Anal. Methods 2012 4 2797
7. Pyrrolizidine alkaloid profile in a traditional Chinese herbal medicine Chuan Zi Wan (Ligulariae Radix et Rhizoma) by liquid chromatography/electrospray ionization ion trap mass spectrometry

Jun Tang,Min Cheng,Masao Hattori Anal. Methods 2012 4 2797
8. 131. Alkaloids of senecio. Part III. Jacobine, jacodine, and jaconine

G. Barger,J. J. Blackie J. Chem. Soc. 1937 584
9. Pyrrolizidine alkaloids

J. Richard Liddell Nat. Prod. Rep. 1997 14 653
10. Pyrrolizidine alkaloids

D. J. Robins Nat. Prod. Rep. 1984 1 235

Related Categories

Natural Products and Extracts Plant Extracts Plant based Turanecio kubensis

480-81-9 (Seneciphylline) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:480-81-9)Seneciphylline

Purity:99%/99%/99%/99%/99%

Quantity:10mg/5mg/25mg/50mg/100mg

Price($):496.0/332.0/484.0/1089.0/1467.0

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:480-81-9)Seneciphylline

Purity:>98%

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Price($):price inquiry